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Compound of Interest

Compound Name:
[4-(2-

Methylpropyl)phenyl]methanol

Cat. No.: B042470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical properties of 4-

isopropylbenzyl alcohol (also known as cumic alcohol). While the initial inquiry specified 4-

isobutylbenzyl alcohol, publicly available scientific literature and chemical databases

predominantly feature data for the isopropyl isomer. It is presumed that "4-isobutylbenzyl

alcohol" may have been a misnomer, and this guide focuses on the well-documented 4-

isopropylbenzyl alcohol. This compound is a benzyl alcohol derivative with an isopropyl group

at the para position of the phenyl ring. It is utilized in the fragrance and flavor industries and

has been investigated for its insect-repellent properties. A thorough understanding of its

physical properties is essential for its application in research and development, particularly in

formulation and synthesis.

Core Physical and Chemical Properties
The structural and physical properties of 4-isopropylbenzyl alcohol are summarized below.

These properties are critical for predicting its behavior in various experimental and industrial

settings.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

CAS Number 536-60-7

Appearance
Clear, colorless to pale yellow

liquid or crystalline solid

Odor
Mild, pleasant aromatic, sweet

floral, or caraway-like

Melting Point 21 - 30 °C (294.15 - 303.15 K)

Boiling Point

245 - 249 °C (518.15 - 522.15

K) at 760 mmHg; 135-136 °C

at 26 mmHg

Density
Approximately 0.979 - 0.984

g/cm³ at 20-25 °C

Refractive Index (n20/D) Approximately 1.51 - 1.522

Solubility

Insoluble or slightly soluble in

water; miscible with alcohol,

diethyl ether, and other organic

solvents.

LogP (Octanol/Water Partition

Coefficient)
2.37 - 2.53

Experimental Protocols
Detailed methodologies for the determination of the key physical properties of 4-

isopropylbenzyl alcohol are outlined below. These are standard procedures in organic

chemistry for the characterization of a compound.

Melting Point Determination
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The melting point of a solid is the temperature at which it transitions to a liquid. For a pure

substance, this occurs over a narrow range.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered, dry 4-isopropylbenzyl alcohol is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) is used. The

capillary tube is attached to a thermometer or placed in a heating block.

Procedure: The sample is heated slowly and uniformly. The temperature at which the first

drop of liquid appears (t1) and the temperature at which the entire sample becomes a liquid

(t2) are recorded.

Reporting: The melting point is reported as the range t1 - t2. A narrow range (e.g., 0.5-1.0°C)

is indicative of high purity.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Micro Boiling Point Determination (Thiele Tube or Aluminum Block)

Sample Preparation: A small amount of liquid 4-isopropylbenzyl alcohol is placed in a fusion

tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion tube.

Apparatus: The fusion tube assembly is attached to a thermometer and heated in a Thiele

tube containing mineral oil or in an aluminum block.

Procedure: The apparatus is heated gently. As the temperature rises, air trapped in the

capillary tube will bubble out. The temperature is noted when a rapid and continuous stream

of bubbles emerges from the open end of the capillary tube. This is the boiling point.

Safety: Safety goggles should be worn, and the heating should be performed in a well-

ventilated area.
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Density Determination
Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Graduated Cylinder Method

Apparatus: A pycnometer (for high precision) or a graduated cylinder and a balance.

Procedure:

The mass of a clean, dry, and empty pycnometer or graduated cylinder is determined.

The container is filled with a known volume of 4-isopropylbenzyl alcohol.

The mass of the filled container is determined.

The mass of the alcohol is calculated by subtracting the mass of the empty container from

the mass of the filled container.

The density is calculated by dividing the mass of the alcohol by its volume. The

temperature at which the measurement is made should be recorded as density is

temperature-dependent.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Testing

Procedure: A small, measured amount (e.g., 50 mg or 0.1 mL) of 4-isopropylbenzyl alcohol is

added to a test tube containing a known volume (e.g., 1 mL) of the solvent (e.g., water,

ethanol, diethyl ether). The mixture is agitated vigorously.

Observation: The mixture is observed to see if a homogeneous solution forms (soluble), if

two separate layers remain (immiscible/insoluble), or if some of the substance dissolves

(partially soluble).
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Solvents: A range of solvents with varying polarities are typically used to create a solubility

profile.

Spectroscopic Analysis
Spectroscopic methods are used to elucidate the molecular structure of a compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of hydrogen atoms in a

molecule and their connectivity. A sample is dissolved in a deuterated solvent (e.g.,

CDCl₃), and the spectrum is recorded.

¹³C NMR: Provides information about the number and types of carbon atoms in a

molecule. Broadband proton decoupling is typically used to simplify the spectrum to single

lines for each unique carbon atom.

Infrared (IR) Spectroscopy:

Identifies the functional groups present in a molecule by measuring the absorption of

infrared radiation. The sample can be analyzed as a thin film between salt plates (for

liquids) or using an Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry (MS):

Determines the molecular weight and can provide information about the structure through

fragmentation patterns. In electron impact (EI) mass spectrometry, the sample is

bombarded with high-energy electrons, causing ionization and fragmentation. The

resulting ions are separated by their mass-to-charge ratio.

Experimental Workflow
The following diagram illustrates a typical workflow for the determination of the physical

properties of a chemical compound like 4-isopropylbenzyl alcohol.

Physical property determination workflow.
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This guide provides a foundational understanding of the physical properties of 4-

isopropylbenzyl alcohol and the standard methodologies used for their determination. For any

application, it is recommended to consult the most recent safety data sheet (SDS) for handling

and safety information.

To cite this document: BenchChem. [Technical Guide: Physical Properties of 4-
Isopropylbenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042470#physical-properties-of-4-isobutylbenzyl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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